Cas no 173792-61-5 (Kudinoside D)

• Product Name: Kudinoside D
• CAS No: 173792-61-5
• MF: C₄₇H₇₂O₁₇
• MW: 909.0644
• CID: 2344390
• Update Time: 2025-11-02

Kudinoside D Chemical and Physical Properties

Names and Identifiers

• Kudinoside D
• (3beta)-3-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1→2)-O-[beta-D-glucopyranosyl-(1→3)]-alpha-L-arabinopyranosyl)oxy]-19,20-dihydroxy-ursa-11,13(18)-dien-28-oic acid delta-lactone
• (1S,4S,5R,8R,10S,13S,14R,19S)-19-Hydroxy-10-[(2S,3R,4S,5R)-5-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihy
• D85038

• Inchi： 1S/C47H72O17/c1-21-28(50)30(52)32(54)37(59-21)63-35-34(62-38-33(55)31(53)29(51)24(19-48)60-38)23(49)20-58-39(35)61-27-12-13-42(4)25(41(27,2)3)11-14-44(6)26(42)10-9-22-36-46(8,57)45(7)16-18-47(36,40(56)64-45)17-15-43(22,44)5/h9-10,21,23-35,37-39,48-55,57H,11-20H2,1-8H3/t21-,23+,24+,25-,26+,27-,28-,29+,30+,31-,32+,33+,34-,35+,37-,38-,39-,42-,43+,44+,45?,46-,47-/m0/s1
• InChI Key： ROLIIKCIEQNTMT-IKGXGZECSA-N
• SMILES： O1C([C@@]23C([H])([H])C([H])([H])C1(C([H])([H])[H])[C@](C([H])([H])[H])(C2=C1C([H])=C([H])[C@]2([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]4([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]1(C([H])([H])[H])C([H])([H])C3([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 908.47695082 g/mol
• Monoisotopic Mass: 908.47695082 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 64
• Rotatable Bond Count: 7
• Complexity: 1890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 909.1
• XLogP3: 0.8
• Topological Polar Surface Area: 264

Experimental Properties

• Color/Form: Powder
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on Kudinoside D

Exploring the Potential of Kudinoside D (CAS No. 173792-61-5): A Comprehensive Overview

Kudinoside D (CAS No. 173792-61-5) is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. As a member of the kudinoside family, this compound is known for its unique structural features and potential therapeutic applications. Researchers are particularly interested in its bioactive properties, which may offer new avenues for drug development and health supplements.

The chemical structure of Kudinoside D includes a glycosidic linkage, which is common among many bioactive natural products. This structural characteristic is often associated with enhanced solubility and bioavailability, making Kudinoside D a promising candidate for further study. Its molecular formula and exact weight are key identifiers that help distinguish it from other related compounds in the kudinoside series.

One of the most exciting aspects of Kudinoside D is its potential role in modern medicine. Recent studies have explored its antioxidant and anti-inflammatory properties, which are highly relevant in today's health-conscious society. With increasing interest in natural remedies and plant-derived compounds, Kudinoside D stands out as a subject of ongoing research. Its applications could range from skincare formulations to dietary supplements aimed at promoting overall wellness.

In the context of current trends, Kudinoside D aligns well with the growing demand for natural and sustainable ingredients. Consumers are increasingly seeking products that are derived from plants and have minimal environmental impact. This compound, with its natural origin and potential health benefits, fits perfectly into this narrative. Researchers are also investigating its possible role in supporting immune function, a topic that has gained tremendous attention in recent years.

The market for Kudinoside D is still in its early stages, but the compound shows promise for various industries. Pharmaceutical companies are exploring its use in novel drug formulations, while nutraceutical brands are considering it as an ingredient in health supplements. The cosmetic industry is also showing interest, given the compound's potential skin-protective effects. As more studies are conducted, the applications of Kudinoside D are expected to expand significantly.

From a research perspective, Kudinoside D offers numerous opportunities for scientific exploration. Its mechanism of action, optimal dosage, and potential synergies with other compounds are areas of active investigation. Scientists are particularly keen on understanding how this compound interacts with biological systems at the molecular level. Such insights could pave the way for innovative therapeutic strategies.

For those interested in sourcing Kudinoside D, it is essential to work with reputable suppliers who can provide high-quality, well-characterized material. The compound's purity and stability are critical factors that can influence its efficacy in various applications. Analytical techniques such as HPLC and NMR are commonly used to verify the identity and quality of Kudinoside D batches.

In conclusion, Kudinoside D (CAS No. 173792-61-5) represents an exciting area of research with broad implications for health and wellness. Its natural origin, combined with its promising bioactive properties, makes it a compound worth watching in the coming years. As scientific understanding of Kudinoside D deepens, its potential to contribute to various industries will likely become even more apparent.